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Compound of Interest

Compound Name:
Chlorophenol red b-D-

galactopyranoside

Cat. No.: B16345080

Get Quote

For researchers in drug development and the broader scientific community, the selection of a

robust reporter gene assay is critical for monitoring gene expression and screening potential

therapeutic compounds. The β-galactosidase system, with its highly stable enzyme and the

availability of sensitive chromogenic substrates, remains a cornerstone of such investigations.

Among the available substrates, Chlorophenol red-β-D-galactopyranoside (CPRG) has gained

prominence due to its significantly higher sensitivity compared to the traditional o-nitrophenyl-β-

D-galactopyranoside (ONPG) substrate. This guide provides a comparative overview of

commercially available CPRG assay kits, focusing on their features and the experimental

protocols for their use.

Overview of Commercial CPRG Kits
Several life science companies offer CPRG-based β-galactosidase assay kits. While direct,

head-to-head comparative performance data is not extensively published, this guide

summarizes the key features of kits from prominent suppliers based on their product literature.

The following table provides a qualitative comparison to aid in the initial selection process. It is

important to note that optimal kit performance may vary depending on the specific cell type and

experimental conditions.
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Feature
G-Biosciences
(Cat. # 786-651)

OZ Biosciences
(Cat. # GC10002)

AMSBIO (Cat. #
A10100K)

Claimed Sensitivity

Up to 10x more

sensitive than ONPG

assays

Ideal for low

expression levels of β-

galactosidase

High sensitivity for low

β-gal activity

Provided Components

Mammalian Cell PE

LB™, CPRG Assay

Reaction Buffer,

CPRG Assay Stop

Solution, CPRG

substrate

Lysis Buffer, Standard

Dilution Buffer, 10X

CPRG, Substrate

Buffer, Stop Buffer,

Beta Gal Enzyme

5X Lysis Buffer,

Standard Dilution

Buffer, 10X CPRG

Substrate Stock,

Substrate Buffer, Stop

Buffer, β-gal enzyme

standard

Standard Included

Not explicitly

mentioned in all

documents

Yes Yes

Assay Format

Adaptable for different

assay sizes, including

96-well plates

500 microassays in a

96-well plate

500 microassays in a

96-well plate

Storage of CPRG -20°C -20°C -20°C

The β-Galactosidase-CPRG Reaction
The fundamental principle of the CPRG assay is the enzymatic hydrolysis of the CPRG

substrate by β-galactosidase. This reaction cleaves the glycosidic bond in CPRG, releasing

chlorophenol red. The liberated chlorophenol red is a vibrant chromophore that can be

quantified spectrophotometrically, providing a direct measure of β-galactosidase activity.
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Enzymatic Reaction

CPRG
(Chlorophenol red-β-D-galactopyranoside)

(Yellow)

Galactose + Chlorophenol Red
(Red)

Hydrolysis

β-Galactosidase
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Start:
Transfected Cells in Culture

Cell Lysis
(Lysis Buffer)

Clarification
(Centrifugation)

Assay Setup in 96-Well Plate
(Add Lysate)

Add CPRG Reaction Mix

Incubate
(37°C or RT)

Measure Absorbance
(570-595 nm)

Data Analysis

End:
Quantified β-gal Activity

Click to download full resolution via product page
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To cite this document: BenchChem. [A Comparative Analysis of Commercial CPRG Kits for
β-Galactosidase Reporter Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16345080/docs#a-comparative-analysis-of-
commercial-cprg-kits-for-galactosidase-reporter-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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